Cas no 81503-62-0 (Benzo[h]quinoline,2,4,6-trimethyl-)
81503-62-0 structure
Product Name:Benzo[h]quinoline,2,4,6-trimethyl-
CAS No:81503-62-0
MF:C16H15N
MW:221.297003984451
CID:732286
PubChem ID:157968
Update Time:2025-04-19
Benzo[h]quinoline,2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[h]quinoline,2,4,6-trimethyl-
- 2,4,6-trimethylbenzo[h]quinoline
- 81503-62-0
- Benzo(h)quinoline, 2,4,6-trimethyl-
- 2,4,6-trimethylbenzo(h)quinoline
- QZBQGNILYAFXLU-UHFFFAOYSA-N
- DTXSID00231150
- Benzo[h]quinoline, 2,4,6-trimethyl
-
- Inchi: 1S/C16H15N/c1-10-8-12(3)17-16-14-7-5-4-6-13(14)11(2)9-15(10)16/h4-9H,1-3H3
- InChI Key: QZBQGNILYAFXLU-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C)=C2C=C(C)C3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 221.12
- Monoisotopic Mass: 221.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.108
- Boiling Point: 383.8°Cat760mmHg
- Flash Point: 167.8°C
- Refractive Index: 1.668
Benzo[h]quinoline,2,4,6-trimethyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
81503-62-0 (Benzo[h]quinoline,2,4,6-trimethyl-) Related Products
- 877-43-0(2,6-Dimethylquinoline)
- 2243-89-2(2,4,6-trimethylquinoline)
- 72681-37-9(2,6,7-Trimethylquinoline)
- 5649-36-5(2,6-Dimethyl-1H-indole)
- 1198-37-4(2,4-Dimethylquinoline)
- 93-37-8(2,7-Dimethylquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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